Cas no 36678-05-4 (1,3-Propanediol, monoacetate)
1,3-Propanediol, monoacetate structure
Product Name:1,3-Propanediol, monoacetate
CAS No:36678-05-4
MF:C5H10O3
MW:118.131102085114
MDL:MFCD30094354
CID:1477913
PubChem ID:10909550
Update Time:2025-04-21
1,3-Propanediol, monoacetate Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Propanediol, monoacetate
- 6-Hydroxy-3-oxa-2-hexanone
- ASME2024025
- Y14698
- Acetic acid 3-hydroxypropyl ester
- 3-acetoxy-1-propanol
- SCHEMBL120215
- Acetic acid 3-hydroxy-propyl ester
- 3-hydroxypropyl Acetate
- hydroxypropyl acetate
- DOUBAFNWVFAWEC-UHFFFAOYSA-N
- Acetic acid, 3-hydroxypropyl ester
- 36678-05-4
-
- MDL： MFCD30094354
- Inchi： 1S/C5H10O3/c1-5(7)8-4-2-3-6/h6H,2-4H2,1H3
- InChI Key： DOUBAFNWVFAWEC-UHFFFAOYSA-N
- SMILES： CC(OCCCO)=O
Computed Properties
- Exact Mass: 136.07356
- Monoisotopic Mass: 118.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 70.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 77.76
1,3-Propanediol, monoacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y0994786-1g |
3-hydroxypropyl acetate |
36678-05-4 | 95% | 1g |
$530 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1734575-5g |
3-Hydroxypropyl acetate |
36678-05-4 | 98% | 5g |
￥1898.00 | 2024-05-16 |
1,3-Propanediol, monoacetate Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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